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Compound of Interest

Compound Name: Lenalidomide-CO-C5-amine HCI
Cat. No.: B13841681
Get Quote

Executive Summary & Chemical Profile

Lenalidomide-CO-C5-amine HCI is a high-value, high-hazard functionalized intermediate
used in the synthesis of Proteolysis Targeting Chimeras (PROTACS). Structurally, it consists of
the immunomodulatory imide drug (IMiD) Lenalidomide—a known Cereblon (CRBN) E3 ligase
ligand—tethered to an alkyl linker with a reactive terminal amine.

Critical Hazard Designation: Due to the Lenalidomide moiety, this compound is classified as a
Teratogen and Reproductive Toxin. It poses severe risks to fetal development and must be
handled with "Zero Exposure” protocols. Unlike standard organic reagents, disposal requires
segregation into Cytotoxic/High-Potency waste streams to ensure incineration, preventing
environmental release.
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Property Data

Compound Name Lenalidomide-CO-C5-amine HCI

PROTAC Linker-Ligand Conjugate /

Chemical Class
Thalidomide Analog

Teratogen, Reprotoxin (Category 1B), Skin/Eye

Hazard Classification )
Irritant

High-Temperature Incineration (Do not sewer;

Disposal Method i
Do not landfill)

Generator Knowledge (Treat as P-List

RCRA Status ) o
equivalent due to toxicity)

Pre-Disposal: Engineering Controls & PPE

Before generating waste, the following barrier systems must be active. Trust in the safety
protocol begins with the user's preparation.

e Primary Engineering Control: All handling, weighing, and waste transfer must occur inside a
Class Il Type B2 Biosafety Cabinet (BSC) or a dedicated Chemical Fume Hood with HEPA

filtration.
o Personal Protective Equipment (PPE):

o Gloves: Double-gloving is mandatory. Inner glove: Nitrile (4 mil); Outer glove: Extended
cuff Nitrile or Neoprene (5-8 mil).

o Body: Disposable Tyvek® lab coat or gown with cuffed sleeves (impervious to powders).

o Respiratory: If working outside a hood (emergency only), use an N95 or P100 respirator.

Waste Segregation & Disposal Workflows

Improper segregation is the leading cause of safety citations. This compound must never enter
general chemical waste streams (e.g., standard "Organic Solvents" carboys) where it might be

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13841681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

inadvertently mixed with incompatible oxidizers or disposed of via fuel blending rather than
destruction.

A. Solid Waste (Trace Contamination)

¢ ltems: Weighing boats, pipette tips, contaminated gloves, empty vials (<3% residual).
o Container: Rigid, yellow or purple "Chemotherapy/Cytotoxic Waste" bin with a hermetic seal.
e Protocol:

o Place items immediately into a sealable bag inside the hood.

o Seal the bag before transferring it to the waste bin.

o Do not compact waste with hands.

B. Liquid Waste (Bulk & Mother Liquors)

o [tems: Reaction mixtures, HPLC effluents, dissolved stock solutions.

e Container: Dedicated HDPE carboy labeled "HIGH HAZARD: TERATOGENIC /
CYTOTOXIC."

e Protocol:
o Do not mix with oxidizers (e.g., Nitric acid) or reactive metals.
o Triple-rinse empty reaction vessels with DMSO or Methanol; add rinsate to this container.

o Cap tightly when not in use.[1][2]

C. Sharps[3][4]
» Items: Syringes, needles, broken glass vials.
» Container: Red (Biohazard) or Yellow (Chemo) sharps container. Note: In many jurisdictions,

sharps contaminated with teratogens must go into the Yellow Chemo-Sharps bin to ensure
incineration.
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Visualizing the Disposal Logic

The following diagram illustrates the decision-making process for segregating Lenalidomide-
CO-C5-amine HCI waste.

Waste Generated:
Lenalidomide-CO-C5-amine HCI

Determine Waste State

Solid Waste
(Vials, Tips, Gloves)

Is it Trace? Liquid Waste Sharps
(<3% Volume) (Solvents, Mother Liquor) (Needles, Broken Glass)

Yes (Trace) No (Bulk Powder) Do NOT Sewer

Final Disposition: High Temp|Incineration

Yellow/Purple Bin Black Bin / Haz Waste Dedicated Carboy Chemo Sharps Container

(Trace Cytotoxic) (Bulk Cytotoxic) Label: 'High Hazard/Teratogen' (Incineration Only)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Lenalidomide-derivative waste streams to ensure proper
incineration.

Decontamination & Spill Response
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Because Lenalidomide derivatives are potent powders, static charge can cause dispersion.
Surface decontamination is critical.

Decontamination Protocol (Surfaces)

Do not use simple ethanol; it may spread the hydrophobic powder without removing it.

e Solubilize: Wipe the area with DMSO or Acetone (on a paper towel) to lift the organic
residue.

o Clean: Follow with a 10% detergent solution (e.g., Alconox) to remove the solvent residue.
e Rinse: Final wipe with 70% Isopropanol or water.

e Dispose: All wipes go into the Solid Cytotoxic Waste bin.

Spill Response Workflow

In the event of a powder spill outside the hood:

1. ALERT 2. PPE UP 3. CONTAIN 4. CLEAN 5. DISPOSE
Notify personnel Double Gloves, Gown, Cover with damp Scoop (do not sweep) All materials to
Evacuate area N95/P100 Mask absorbent pads Wipe with solvent Cytotoxic Waste

Click to download full resolution via product page

Figure 2: Emergency response sequence for dry powder spills of teratogenic compounds.

Regulatory Compliance (RCRA & NIOSH)

o NIOSH Classification: Lenalidomide is listed by NIOSH (National Institute for Occupational
Safety and Health) as a Hazardous Drug. While research intermediates may not be explicitly
listed, "Generator Knowledge" requires treating pharmacologically active analogs with the
same rigor.

 EPA/RCRA:

o Waste Code: There is no specific P or U code for this exact intermediate.
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o Determination: Classify as "Non-Regulated Hazardous Waste - High Toxicity" or "Toxic"
(D000 characteristic if applicable via TCLP, though unlikely for small research quantities).

o Mandate: The site's EHS (Environmental Health & Safety) department must mark this for
Incineration, not fuel blending.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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